Cas no 1249178-86-6 (4-(4-chloro-2-nitrophenyl)butan-2-ol)

• Product Name: 4-(4-chloro-2-nitrophenyl)butan-2-ol
• CAS No: 1249178-86-6
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6460633
• PubChem ID: 62100465
• Update Time: 2025-06-07

4-(4-chloro-2-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-nitrophenyl)butan-2-ol
• 1249178-86-6
• EN300-1986793
• AKOS011379888

• Inchi： 1S/C10H12ClNO3/c1-7(13)2-3-8-4-5-9(11)6-10(8)12(14)15/h4-7,13H,2-3H2,1H3
• InChI Key： DOGFUSMXYVKSHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])CCC(C)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(4-chloro-2-nitrophenyl)butan-2-ol

Professional Introduction to 4-(4-chloro-2-nitrophenyl)butan-2-ol (CAS No. 1249178-86-6)

4-(4-chloro-2-nitrophenyl)butan-2-ol, with the chemical formula C₁₀H₁₁ClNO₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and nitro substituents on the aromatic ring, coupled with the butan-2-ol side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1249178-86-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. Its molecular structure, characterized by a phenyl ring substituted at the 4-position with a chlorine atom and at the 2-position with a nitro group, contributes to its reactivity and potential interactions with biological targets. The butan-2-ol moiety introduces a hydroxyl group that can participate in hydrogen bonding, enhancing its solubility and binding affinity in biological systems.

In recent years, there has been growing interest in aromatic nitro compounds as key intermediates in drug synthesis. The nitro group, while potentially reactive, can be reduced to an amine, opening up possibilities for further functionalization. This property has been exploited in the development of various pharmaceuticals, including antibiotics and anti-inflammatory agents. The 4-chloro substitution on the phenyl ring further enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic attack and cross-coupling reactions.

One of the most compelling aspects of 4-(4-chloro-2-nitrophenyl)butan-2-ol is its potential as a building block for more complex molecules. Researchers have been exploring its utility in synthesizing novel heterocyclic compounds, which often exhibit enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The butan-2-ol side chain provides a hydrophobic anchor that can improve membrane permeability, a crucial factor for drug bioavailability. This feature has been particularly useful in designing small-molecule drugs that require efficient penetration across biological membranes. Additionally, the hydroxyl group can be further functionalized through etherification or esterification reactions, leading to a diverse array of derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 4-(4-chloro-2-nitrophenyl)butan-2-ol and its derivatives. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how these compounds might interact at a molecular level. These computational approaches are complemented by experimental validations, such as enzyme inhibition assays and cell-based assays, which help confirm the predicted activities.

The pharmaceutical industry continues to invest heavily in nitroaromatic compounds due to their broad spectrum of biological activities. Researchers are particularly interested in developing new antibiotics and antiviral agents based on these scaffolds. The unique combination of substituents in 4-(4-chloro-2-nitrophenyl)butan-2-ol makes it an attractive candidate for such endeavors. Its structural features allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-(4-chloro-2-nitrophenyl)butan-2-ol (CAS No. 1249178-86-6) represents a promising compound in pharmaceutical research. Its structural versatility and potential biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.